3-Hexadecylthiophene

• IUPAC Name: 3-hexadecylthiophene
• InChI: InChI=1S/C20H36S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-17-18-21-19-20/h17-19H,2-16H2,1H3
• InChI Key: FRVZSODZVJPMKO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCC1=CSC=C1
• Molecular Formula: C20H36S
• Related CAS: 119716-70-0
• DSSTOX Substance ID: DTXSID10377811
• Molecular Weight: 308.6 g/mol
• CAS No.: 119269-24-8

Description

3-Hexadecylthiophene (CAS: 119269-24-8) is a thiophene derivative featuring a 16-carbon alkyl chain at the 3-position of the heteroaromatic ring. Its synthesis involves a Grignard reaction between 3-bromothiophene and 1-bromooctane, followed by bromination using N-bromosuccinimide (NBS) to yield 2-bromo-3-hexadecylthiophene, a precursor for polymerization . The long alkyl chain enhances solubility in non-polar solvents (e.g., chloroform, toluene) and influences crystallinity in polymeric forms .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of U-44069 involves several steps, starting from commercially available precursorsThe reaction conditions typically involve the use of organic solvents, catalysts, and temperature control to ensure the desired stereochemistry and yield .

Industrial Production Methods

Industrial production of U-44069 follows similar synthetic routes but on a larger scale. The process involves optimization of reaction conditions to maximize yield and purity. The use of continuous flow reactors and automated systems helps in maintaining consistency and efficiency in production .

Chemical Reactions Analysis

Types of Reactions

U-44069 undergoes various chemical reactions, including:

Oxidation: U-44069 can be oxidized to form hydroxy derivatives.

Reduction: Reduction reactions can modify the functional groups on U-44069, altering its biological activity.

Substitution: Substitution reactions can introduce different functional groups, potentially modifying its pharmacological properties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include cytochrome P450 enzymes found in liver and kidney microsomes.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Various nucleophiles and electrophiles can be used under appropriate conditions to achieve substitution reactions.

Major Products Formed

Oxidation: 19-hydroxy-U44069 and 20-hydroxy-U44069.

Reduction: Reduced analogues with modified functional groups.

Substitution: Substituted analogues with different pharmacological profiles.

Scientific Research Applications

U-44069 is extensively used in scientific research due to its unique properties:

Chemistry: It serves as a model compound for studying prostaglandin analogues and their chemical behavior.

Biology: U-44069 is used to investigate the role of thromboxane A2 in platelet aggregation and vascular tone regulation.

Medicine: It is used in preclinical studies to understand the mechanisms of vasoconstriction and platelet activation, which are relevant to cardiovascular diseases.

Industry: U-44069 is used in the development of new therapeutic agents targeting thromboxane receptors.

Mechanism of Action

U-44069 exerts its effects by acting as an agonist for the thromboxane A2/prostaglandin endoperoxide receptor (TP receptor). Upon binding to the TP receptor, U-44069 induces a conformational change that activates downstream signaling pathways, leading to vasoconstriction and platelet aggregation . The activation of GTPase activity in platelets is one of the key mechanisms through which U-44069 exerts its effects .

Comparison with Similar Compounds

Comparison with Similar Thiophene Derivatives

Structural and Physical Properties

Key structural analogs include:

• 3-Hexylthiophene (C10H16S, CAS: 1693-86-3)
• 3-Octylthiophene (C12H20S, CAS: 65016-62-8)
• 3-Dodecylthiophene (C16H28S, CAS: 104934-52-3)

Table 1: Physical Properties of Monomers

Compound	Molecular Formula	Boiling Point (°C)	Density (g/cm³)	Solubility in THF
3-Hexylthiophene	C10H16S	225.6	0.9	High
3-Octylthiophene	C12H20S	~240*	~0.89*	High
3-Dodecylthiophene	C16H28S	~270*	~0.88*	Moderate
3-Hexadecylthiophene	C20H34S	>300*	~0.87*	Low (non-polar solvents preferred)

*Estimated based on alkyl chain trends .

Longer alkyl chains reduce melting points and boiling points due to increased van der Waals interactions but enhance solubility in hydrocarbons.

Polymeric Derivatives and Electronic Properties

Poly(3-alkylthiophenes) (P3ATs) exhibit tunable conductivity and processability.

Table 2: Comparative Analysis of P3ATs

Polymer	Conductivity (S/cm)	Thermal Stability	Key Applications
Poly(3-hexylthiophene) (P3HT)	10⁻⁴–10²	Moderate (~200°C)	Organic photovoltaics, FETs
Poly(3-dodecylthiophene) (P3DDT)	10⁻⁵–10⁻³	High (~250°C)	Flexible electronics
Poly(this compound) (PHDT)	10⁻⁶–10⁻⁴	Very High (>300°C)	Radiation-resistant coatings, gas separation membranes

• Conductivity : Shorter chains (e.g., P3HT) enable higher crystallinity and charge mobility, whereas longer chains (e.g., PHDT) introduce steric hindrance, reducing conjugation length and conductivity .
• Thermal Stability : PHDT doped with FeCl3 shows enhanced stability under γ-radiation due to cross-linking, making it suitable for harsh environments .
• Noise Characteristics: In transistors, PHDT exhibits low-frequency noise attributed to mobility fluctuations from hopping conduction, contrasting with P3HT’s band-like transport .

Biological Activity

3-Hexadecylthiophene is a thiophene derivative notable for its potential biological activities. This article explores the compound's biological properties, including its anticancer, anti-inflammatory, and antioxidant effects, supported by case studies and research findings.

Overview of this compound

This compound is a long-chain thiophene compound that has garnered attention due to its unique structural properties, which may influence its biological activity. The presence of the hexadecyl group enhances the lipophilicity of the molecule, potentially affecting its interactions with biological membranes and targets.

1. Anticancer Activity

Recent studies have highlighted the anticancer potential of thiophene derivatives, including this compound. Research indicates that various thiophene compounds exhibit cytotoxic effects against different cancer cell lines.

• Case Study : A study evaluated the cytotoxic effects of several thiophene derivatives on HepG2 (liver cancer) and MCF-7 (breast cancer) cell lines. The results showed that this compound exhibited significant cytotoxicity, with IC50 values comparable to established chemotherapeutics like Sorafenib.

Compound	IC50 (µM)	Cell Line
This compound	66±1.20	HepG2
Sorafenib	54±0.25	HepG2
This compound	50±0.47	MCF-7
Sorafenib	50±0.53	MCF-7

These findings suggest that the compound may serve as a promising candidate for further development in cancer therapy .

2. Anti-inflammatory Activity

Thiophene-based compounds are known for their anti-inflammatory properties. Studies have demonstrated that certain derivatives can inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are critical in the inflammatory process.

• Research Findings : A series of experiments showed that thiophene derivatives could significantly reduce pro-inflammatory cytokines such as TNF-α and IL-1β in vitro. The anti-inflammatory effects were attributed to their ability to inhibit mast cell degranulation and modulate cytokine production.

Compound	IC50 (µM)	Target Enzyme
Compound A	29.2	COX
Compound B	6.0	LOX

This suggests that this compound may also possess valuable anti-inflammatory properties, making it a candidate for treating inflammatory diseases .

3. Antioxidant Activity

Antioxidant activity is another critical aspect of the biological profile of thiophenes. Compounds that scavenge free radicals can protect cells from oxidative stress, which is linked to various diseases, including cancer.

• Study Results : In vivo studies demonstrated that derivatives of thiophenes significantly increased antioxidant enzyme activities in treated animal models at doses of 50 and 100 mg/kg. This implies that this compound may enhance cellular defense mechanisms against oxidative damage .

The biological activities of this compound may be attributed to its structural characteristics, which allow it to interact with various biological targets:

• Cell Membrane Interaction : The long hydrophobic chain facilitates incorporation into lipid membranes, potentially altering membrane fluidity and affecting receptor interactions.
• Enzyme Inhibition : The presence of electron-rich sulfur atoms in thiophenes allows for interactions with enzyme active sites, inhibiting their function.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 3-hexadecylthiophene, and what key reaction parameters influence yield and purity?

• Methodological Answer : The synthesis of this compound typically involves cross-coupling reactions (e.g., Kumada or Suzuki-Miyaura couplings) or direct alkylation of thiophene derivatives. Critical parameters include catalyst selection (e.g., palladium or nickel-based catalysts), reaction temperature (optimized between 60–120°C), and solvent polarity (e.g., THF or toluene). Purification via column chromatography or recrystallization is essential to isolate high-purity products. Researchers should validate purity using melting point analysis and NMR spectroscopy .

Q. Which spectroscopic techniques are most effective for characterizing this compound, and how are data interpreted?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is critical for confirming molecular structure and alkyl chain integration. Fourier-Transform Infrared (FTIR) spectroscopy identifies functional groups (e.g., C-S and C-H stretching modes). Mass spectrometry (MS) confirms molecular weight. For structural elucidation, compare spectral data with literature values and computational simulations (e.g., density functional theory) .

Q. What are the critical considerations when designing solubility studies for this compound in organic solvents?

• Methodological Answer : Solubility studies should assess solvent polarity (e.g., hexane vs. chloroform), temperature dependence (0–100°C), and concentration gradients. Use UV-Vis spectroscopy to quantify solubility limits. Document Hansen solubility parameters and correlate with molecular dynamics simulations to predict solvent compatibility .

Advanced Research Questions

Q. How can researchers optimize the crystallinity and charge transport properties of this compound-based polymers?

• Methodological Answer : Optimize annealing conditions (temperature, time) to enhance polymer backbone alignment. Introduce side-chain modifications (e.g., branching) to reduce steric hindrance. Characterize crystallinity via X-ray diffraction (XRD) and charge mobility using field-effect transistor (FET) measurements. Compare thermal stability via thermogravimetric analysis (TGA) .

Q. What methodologies are appropriate for analyzing contradictory data in thermal decomposition studies of this compound derivatives?

• Methodological Answer : Resolve discrepancies by cross-validating TGA and differential scanning calorimetry (DSC) results under identical atmospheric conditions (e.g., nitrogen vs. air). Perform kinetic analysis (e.g., Flynn-Wall-Ozawa method) to model decomposition pathways. Investigate side reactions using gas chromatography-mass spectrometry (GC-MS) .

Q. How do alkyl chain length and substitution patterns in this compound derivatives affect their optoelectronic properties?

• Methodological Answer : Synthesize homologs with varying chain lengths (C8–C18) and characterize using UV-Vis and photoluminescence (PL) spectroscopy. Correlate alkyl chain conformation (via molecular dynamics simulations) with bandgap tuning. Assess charge separation efficiency in bulk heterojunction solar cells .

Q. What strategies are recommended for conducting systematic literature reviews on this compound applications in organic electronics?

• Methodological Answer : Use SciFinder or Reaxys with keywords like "this compound AND organic semiconductors." Filter results by publication date (last 10 years) and impact factor. Prioritize studies with mechanistic insights and reproducible methodologies. Cross-reference citation networks to identify foundational authors .

Q. How should researchers approach conflicting reports on the environmental stability of this compound-containing materials?

• Methodological Answer : Design accelerated aging studies under controlled UV exposure, humidity, and temperature. Monitor degradation via gel permeation chromatography (GPC) and infrared spectroscopy. Compare results across laboratories using standardized protocols and statistical meta-analysis .

Q. What control experiments are essential when evaluating the catalytic activity of this compound in cross-coupling reactions?

• Methodological Answer : Include catalyst-free controls to rule out solvent or reactant-driven pathways. Use internal standards (e.g., deuterated analogs) for reaction monitoring. Validate reproducibility via triplicate trials and statistical error analysis (e.g., Student’s t-test) .

Q. What advanced computational methods can predict the solid-state packing behavior of this compound derivatives?

• Methodological Answer : Employ molecular dynamics (MD) simulations to model alkyl chain interactions. Use density functional theory (DFT) to calculate intermolecular forces and π-π stacking distances. Validate predictions with grazing-incidence wide-angle X-ray scattering (GIWAXS) .

Q. Key Recommendations for Researchers

• Data Validation : Cross-validate spectroscopic and thermal data with multiple techniques to address contradictions .
• Literature Rigor : Prioritize peer-reviewed studies with detailed experimental protocols and raw data availability .
• Computational Integration : Combine experimental findings with MD/DFT simulations to predict material behavior .